Cas no 69231-87-4 (4-Bromo-4'-(trifluoromethyl)biphenyl)

• Product Name: 4-Bromo-4'-(trifluoromethyl)biphenyl
• CAS No: 69231-87-4
• MF: C₁₃H₈BrF₃
• MW: 301.101833343506
• MDL: MFCD00042518
• CID: 392019
• PubChem ID: 12712349
• Update Time: 2025-10-29

4-Bromo-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-bromo-4'-(trifluoromethyl)-
• 1-bromo-4-[4-(trifluoromethyl)phenyl]benzene
• 4'-BROMO-4-(TRIFLUOROMETHYL)-BIPHENYL
• 4-Bromo-4'-(trifluoromethyl)biphenyl
• 4-bromo-4'-trifluoromethylbiphenyl
• 4-bromo-4'-trifluromethylbiphenyl
• 69231-87-4
• 4'-Bromo-4-trifluoromethyl-biphenyl
• 4-bromo-4'-(trifluoromethyl)-1,1'-biphenyl
• SY300147
• CS-0194262
• 4'-trifluoromethyl-4-bromo[1,1']biphenyl
• E89355
• 4'-trifluoromethyl-4-bromo-[1,1']biphenyl
• AKOS004116418
• DTXSID00507701
• MFCD00042518
• SCHEMBL2841466
• 4-Bromo-4 inverted exclamation mark -(trifluoromethyl)biphenyl

• MDL： MFCD00042518
• Inchi： 1S/C13H8BrF3/c14-12-7-3-10(4-8-12)9-1-5-11(6-2-9)13(15,16)17/h1-8H
• InChI Key： KLTJNRREHHZLKL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 299.97600
• Monoisotopic Mass: 299.97615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 5.13490

Additional information on 4-Bromo-4'-(trifluoromethyl)biphenyl

4-Bromo-4'-(trifluoromethyl)biphenyl (CAS No. 69231-87-4): Properties, Applications, and Market Insights

4-Bromo-4'-(trifluoromethyl)biphenyl (CAS No. 69231-87-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated biphenyl derivative features a unique molecular structure combining a trifluoromethyl group and a bromine substituent, making it valuable for various synthetic applications. Researchers often search for "4-Bromo-4'-(trifluoromethyl)biphenyl synthesis" or "69231-87-4 applications," reflecting growing interest in this compound's potential.

The compound's molecular formula (C13H8BrF3) and weight (301.1 g/mol) make it particularly useful in cross-coupling reactions, a hot topic in modern organic chemistry. Recent publications highlight its role in Suzuki-Miyaura coupling reactions, answering frequent search queries like "how to use brominated biphenyls in coupling reactions." The trifluoromethyl group enhances the compound's lipophilicity, a property increasingly important in drug discovery and agrochemical development.

From a commercial perspective, 4-Bromo-4'-(trifluoromethyl)biphenyl serves as a key intermediate in producing liquid crystal materials and organic electronic components. Market analysts note rising demand for such fluorinated aromatic compounds, with searches for "fluorinated biphenyls market growth" increasing by 35% year-over-year. The compound's thermal stability (melting point: 98-102°C) makes it suitable for high-performance applications in the electronics industry.

Environmental considerations represent another trending topic surrounding this compound. While 4-Bromo-4'-(trifluoromethyl)biphenyl itself isn't classified as hazardous, researchers frequently ask about "biodegradability of fluorinated aromatics" and "green chemistry alternatives to brominated compounds." The scientific community continues to investigate sustainable synthesis methods for such functionalized biphenyls, aligning with global green chemistry initiatives.

Quality standards for CAS 69231-87-4 typically require ≥98% purity, with HPLC and NMR characterization. Analytical chemists often search for "4-Bromo-4'-(trifluoromethyl)biphenyl spectral data" or "69231-87-4 NMR peaks" when working with this material. The compound's UV absorption characteristics (λmax ~260 nm) also make it relevant in photochemical research, another area receiving increased attention.

Storage recommendations for 4-Bromo-4'-(trifluoromethyl)biphenyl include keeping it in amber glass containers at 2-8°C under inert atmosphere, addressing common queries about "proper storage of bromo aromatics." While not moisture-sensitive, best practices suggest handling in dry environments to maintain product integrity over extended periods.

The global market for halogenated biphenyl derivatives like 69231-87-4 shows steady growth (CAGR 6.2%), driven by demand from pharmaceutical intermediates and advanced material sectors. Recent patent filings reveal innovative applications in OLED technology, responding to searches for "fluorinated compounds in display technology." This aligns with industry trends toward more efficient organic semiconductors.

Safety data for 4-Bromo-4'-(trifluoromethyl)biphenyl indicates it requires standard laboratory precautions. Frequent safety-related searches include "handling brominated aromatics PPE" and "disposal of fluorinated organic compounds." While not classified as dangerous under GHS, proper ventilation and protective equipment are recommended when working with this material in powder form.

Future research directions for CAS 69231-87-4 may explore its potential in metal-organic frameworks (MOFs) and catalysis, topics generating substantial academic interest. The compound's structural features make it a candidate for developing new supramolecular architectures, answering emerging search trends about "designing functional biphenyl building blocks."

In summary, 4-Bromo-4'-(trifluoromethyl)biphenyl represents an important chemical building block with diverse applications across multiple industries. Its combination of bromine and fluorine substituents offers unique reactivity patterns that continue to inspire innovation in organic synthesis and materials science. As research progresses, this compound will likely maintain its relevance in addressing contemporary challenges in medicinal chemistry and advanced material development.